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Compound of Interest

Compound Name:
Ethyl 2-

hydroxycyclopentanecarboxylate

Cat. No.: B1347620 Get Quote

For researchers and professionals in drug development, the proper disposal of chemical waste

is a critical component of laboratory safety and environmental responsibility. Ethyl 2-
hydroxycyclopentanecarboxylate, a common reagent in organic synthesis, requires careful

handling and adherence to specific disposal protocols to mitigate potential hazards. This guide

provides essential safety information and a detailed operational plan for its proper disposal.

Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to handle Ethyl 2-
hydroxycyclopentanecarboxylate with appropriate personal protective equipment (PPE).

This includes chemical-resistant gloves, safety goggles, and a lab coat. All handling should be

conducted in a well-ventilated area, preferably within a fume hood, to avoid inhalation of any

vapors.

Quantitative Data Summary
While a comprehensive Safety Data Sheet (SDS) with detailed quantitative disposal limits for

Ethyl 2-hydroxycyclopentanecarboxylate (CAS No. 54972-10-0) is not readily available in

public domains, information for structurally similar compounds provides valuable guidance. The

following table summarizes key hazard and physical property data that informs safe disposal

practices.
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Property Value Source

GHS Hazard Statement H302: Harmful if swallowed [1]

Molecular Formula C8H14O3 [1][2][3][4]

Molecular Weight ~158.20 g/mol [1]

Appearance Colorless liquid [2]

Boiling Point 160-165 °C [2]

Solubility
Moderately soluble in water;

soluble in ether and acetone
[2]

Step-by-Step Disposal Protocol
The disposal of Ethyl 2-hydroxycyclopentanecarboxylate should always be carried out in

accordance with local, state, and federal regulations. The following is a general procedural

guide based on best practices for similar chemical compounds.

Step 1: Waste Segregation and Collection

Small Quantities: For small amounts of residual Ethyl 2-hydroxycyclopentanecarboxylate,

absorb the liquid with an inert material such as vermiculite, dry sand, or earth.[2]

Waste Container: Place the absorbed material into a clearly labeled, sealed container

suitable for chemical waste. Ensure the container is compatible with the chemical to prevent

any reactions.

Labeling: The container must be labeled with the full chemical name: "Ethyl 2-
hydroxycyclopentanecarboxylate" and the associated hazards (e.g., "Harmful if

swallowed").

Step 2: Storage Pending Disposal

Storage Location: Store the sealed waste container in a designated, well-ventilated, and cool

area away from incompatible materials such as strong oxidizing agents.
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Secondary Containment: It is advisable to use secondary containment to prevent the spread

of material in case of a leak.

Step 3: Professional Waste Disposal

Engage a Licensed Contractor: The disposal of chemical waste must be handled by a

licensed and certified hazardous waste disposal company. Do not attempt to dispose of this

chemical through standard laboratory drains or as regular solid waste.

Provide Documentation: Furnish the waste disposal contractor with all available safety

information, including the chemical name, CAS number, and any known hazards.

Regulatory Compliance: Ensure that the disposal process complies with all institutional and

governmental regulations.

Spill Response

In the event of a spill, immediately evacuate the area and ensure it is well-ventilated. Wearing

appropriate PPE, contain the spill using an inert absorbent material. Collect the contaminated

material and place it in a sealed container for disposal as described above. Do not allow the

spill to enter drains or waterways.

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of Ethyl 2-
hydroxycyclopentanecarboxylate.
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Disposal Vendor
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End: Proper Disposal
by Vendor
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Caption: Disposal workflow for Ethyl 2-hydroxycyclopentanecarboxylate.
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By adhering to these procedures, laboratories can ensure the safe and environmentally

responsible disposal of Ethyl 2-hydroxycyclopentanecarboxylate, fostering a culture of

safety and regulatory compliance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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